Cas no 2679949-19-8 ((2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid)

• Product Name: (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid
• CAS No: 2679949-19-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5645112
• PubChem ID: 165939081
• Update Time: 2025-11-06

(2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hex-5-ynoic acid
• EN300-28272971
• 2679949-19-8
• (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid

• Inchi： 1S/C10H13NO4/c1-3-5-6-8(9(12)13)11-10(14)15-7-4-2/h1,4,8H,2,5-7H2,(H,11,14)(H,12,13)/t8-/m1/s1
• InChI Key： NJDDYNMDMUTXNW-MRVPVSSYSA-N
• SMILES： O(CC=C)C(N[C@@H](C(=O)O)CCC#C)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid

Chemical Compound CAS No 2679949-19-8: (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic Acid

The chemical compound with CAS No 2679949-19-8, known as (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid, is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of amino acids, specifically a substituted hexanoic acid derivative. Its structure features a six-carbon chain with a propenyl group attached via an ester linkage to a carbonyl-amino group, along with a triple bond at the 5-position of the hexanoic acid backbone. The stereochemistry at the second carbon is R, which is critical for its biological activity and potential applications.

Recent studies have highlighted the importance of (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid in various fields, including drug discovery and materials science. The presence of the triple bond introduces rigidity into the molecule, which can influence its interactions with biological targets or its mechanical properties in polymer applications. Additionally, the propenyl group adds reactivity and potential for further functionalization, making this compound a versatile building block for organic synthesis.

From a synthetic perspective, this compound can be prepared through a combination of alkyne chemistry and peptide coupling techniques. The synthesis typically involves the preparation of the corresponding alkyne intermediate, followed by coupling with an activated ester or carbamate derivative. The stereochemistry at the second carbon is controlled during the synthesis to ensure the correct configuration for biological activity.

The physical and chemical properties of (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5-ynoic acid have been extensively studied. Its molecular weight is approximately 183 g/mol, and it has a melting point of around 130°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of applications, (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}hex-5 yn oic acid has shown promise in drug delivery systems due to its ability to form stable complexes with biomolecules. Researchers have explored its use as a carrier for anti-cancer drugs, where its rigid structure enhances drug stability and targeting efficiency. Furthermore, its reactivity has been leveraged in click chemistry reactions, enabling the rapid assembly of complex molecules for therapeutic purposes.

The latest research on this compound has focused on its role in bioconjugation chemistry. By incorporating this molecule into bioconjugates, scientists aim to develop novel diagnostic tools and therapeutic agents with improved pharmacokinetics and efficacy. For instance, studies have demonstrated that (2R)-2-{(prop - en - yl oxy ) carbonyl amino } hex - 5 yn oic acid can serve as a linker between biologics and imaging agents, facilitating real-time monitoring of therapeutic delivery in vivo.

In conclusion, CAS No 2679949 - 19 - 8, or ( R ) - ( prop - ene yl oxy ) carbonyl amino hex - ynoic acid, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern science and technology.